2-Fluoro-6-(2-methylpropanamido)benzoic acid
Overview
Description
2-Fluoro-6-(2-methylpropanamido)benzoic acid, also known as FMBA, is an aromatic organic compound . It has the molecular formula C11H12FNO3 . This compound is a white crystalline powder that is widely used in scientific experiments.
Molecular Structure Analysis
The molecular structure of 2-Fluoro-6-(2-methylpropanamido)benzoic acid consists of a benzene ring substituted with a fluoro group, a methylpropanamido group, and a carboxylic acid group . The exact 3D structure is not available in the current resources.Physical And Chemical Properties Analysis
2-Fluoro-6-(2-methylpropanamido)benzoic acid is a solid compound . Its molecular weight is 225.22 g/mol. More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current resources.Scientific Research Applications
Organic Synthesis and Chemical Properties
- Synthesis of Optically Active Analogues : A simple synthesis method for optically active 2-fluoropropanoic acid and its analogs, which could be derivatives or structural analogues of 2-Fluoro-6-(2-methylpropanamido)benzoic acid, demonstrates high enantiomeric purity. This method uses sulfonates of optically active 2-hydroxycarboxylic esters and potassium fluoride in formamide, showcasing the compound's utility in producing chiral intermediates for further chemical synthesis (Fritz-Langhals & Schu¨tz, 1993).
Medicinal Chemistry Applications
- Hypoglycemic Benzoic Acid Derivatives : Research into the structure-activity relationships of hypoglycemic benzoic acid derivatives, which are related to the structural framework of 2-Fluoro-6-(2-methylpropanamido)benzoic acid, led to the development of repaglinide. This highlights the compound's relevance in designing new therapeutic agents for type 2 diabetes. The study underscores the importance of specific functional groups contributing to the hypoglycemic activity (Grell et al., 1998).
Radiolabeling and Imaging Studies
- Radiolabeled Derivatives for Tumor Imaging : Synthesis of radiolabeled derivatives for potential use in imaging malignant fibrosarcoma showcases the applicability of fluorinated benzamide analogs in developing PET imaging agents. These studies emphasize the compound's utility in creating diagnostic tools for cancer detection (Qi Chuan-min, 2010).
Fluorination Methods in Organic Synthesis
- Ortho-Fluorination Techniques : Research on Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination using NMP as a promoter provides insights into the fluorination of benzamide derivatives. This method is broadly applicable in medicinal chemistry and synthesis, indicating the compound's role in introducing fluorine atoms into complex molecules for drug discovery and development (Wang, Mei, & Yu, 2009).
properties
IUPAC Name |
2-fluoro-6-(2-methylpropanoylamino)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO3/c1-6(2)10(14)13-8-5-3-4-7(12)9(8)11(15)16/h3-6H,1-2H3,(H,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWCRVNLCHGGQKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=C(C(=CC=C1)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-6-(2-methylpropanamido)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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